Cas no 52578-37-7 (ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate)

• Product Name: ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
• CAS No: 52578-37-7
• CID: 4654643
• Update Time: 2025-06-23

ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-HYDROXY-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBOXYLATE
• 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 2-hydroxy-4-oxo-, ethyl ester
• ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate

Additional information on ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate

Recent Advances in the Study of Ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate (CAS: 52578-37-7)

Ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate (CAS: 52578-37-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its applications and future prospects.

The compound belongs to the pyrido[1,2-a]pyrimidine family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent synthetic approaches have improved the yield and purity of ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate, making it more accessible for further pharmacological studies. Advanced techniques such as microwave-assisted synthesis and green chemistry methods have been employed to optimize the production process.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate exhibits promising inhibitory effects on specific enzymes and signaling pathways. For instance, it has shown potential as a kinase inhibitor, which could be leveraged in the treatment of various cancers. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, suggesting its utility as a therapeutic agent.

Structural-activity relationship (SAR) studies have further elucidated the importance of the hydroxyl and carboxylate groups in the compound's biological activity. Modifications at these positions have led to derivatives with enhanced potency and selectivity. Computational modeling and molecular docking studies have also provided insights into the binding interactions of this compound with target proteins, facilitating the design of more effective analogs.

Despite these advancements, challenges remain in the clinical translation of ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to yield more derivatives with improved pharmacological profiles, paving the way for its application in treating various diseases. This brief underscores the importance of continued investigation into this compound and its derivatives to fully realize their potential in the field of medicinal chemistry.